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Abstract
This technical guide provides a comprehensive analysis of the solubility of trans-Mevinphos,

an organophosphate insecticide. Aimed at researchers, scientists, and professionals in drug

development and environmental science, this document synthesizes critical data on the

solubility of trans-Mevinphos in aqueous and organic media. We delve into the

physicochemical properties governing this solubility, present collated quantitative data, and

provide a detailed, field-proven protocol for solubility determination based on international

standards. The causality behind experimental choices is explained to ensure both technical

accuracy and practical applicability. Visual diagrams generated using DOT language clarify

complex workflows and molecular interactions, reinforcing the principles of Expertise,

Experience, Authoritativeness, and Trustworthiness (E-E-A-T).

Introduction: The Critical Role of Solubility
Mevinphos is a broad-spectrum organophosphate insecticide and acaricide known for its

contact and systemic activity.[1] It exists as a mixture of two geometric isomers, (E) and (Z),

often referred to as trans and cis, respectively.[2] The trans-isomer, trans-Mevinphos (also

known as (Z)-Mevinphos or beta-Mevinphos), is a key component of the technical mixture.[3][4]

Understanding its solubility is paramount for several scientific and industrial applications. In

agrochemical formulation, solubility dictates the choice of solvents and delivery systems. For

environmental scientists, it is a critical parameter for modeling environmental fate, transport,

and potential for groundwater contamination.[1] In toxicological and drug development

research, solubility in both aqueous and lipid-like environments is fundamental to predicting
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absorption, distribution, metabolism, and excretion (ADME). This guide provides the

foundational data and methodologies essential for these critical assessments.

Physicochemical Profile of trans-Mevinphos
The solubility of a compound is intrinsically linked to its molecular structure and resulting

physicochemical properties. Trans-Mevinphos (C₇H₁₃O₆P) is a polar organophosphate ester.

[4] Its structure, containing a phosphate group, ester linkages, and a carbon-carbon double

bond, creates a molecule with specific interactive capabilities that define its behavior in different

solvents.

Key Physicochemical Properties:

Molecular Weight: 224.15 g/mol [3][5][6]

Physical State: Colorless to pale yellow liquid[4][5]

LogP (Octanol/Water Partition Coefficient): A log Kow of 0.13 indicates that the compound is

relatively hydrophilic, favoring partitioning into aqueous phases over non-polar lipid phases.

[7]

Vapor Pressure: 3 x 10⁻³ mmHg at 21°C, indicating low volatility.[5][8]

Stability: Mevinphos is subject to hydrolysis, a critical factor in aqueous solubility studies.

The rate of hydrolysis is highly dependent on pH, with stability decreasing as pH increases.

The half-life is 120 days at pH 6, but only 1.4 hours at pH 11.[6][7]

The presence of polar functional groups (phosphate, ester) allows for dipole-dipole interactions

and potential hydrogen bonding with protic solvents, which is a primary driver of its solubility

characteristics.

Aqueous and Organic Solvent Solubility Data
The solubility of Mevinphos (as a mixture of isomers, which is highly indicative for the trans-

isomer) has been extensively documented. The compound is generally characterized by high

water solubility and miscibility with a wide range of organic solvents.
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Aqueous Solubility
Mevinphos is described as being miscible with water.[5][7][8] Miscibility implies that it can

dissolve in water at any concentration, forming a homogeneous solution. Some sources

provide a quantitative value, stating the water solubility is 6.0 x 10⁵ mg/L, which is equivalent to

600 g/L.[1][7][9] This high solubility is consistent with its polar nature and low LogP value.

Factors Influencing Aqueous Solubility:

pH: As an ester, trans-Mevinphos is susceptible to hydrolysis, especially under neutral to

alkaline conditions.[7] Solubility experiments must be conducted in buffered solutions, and

the duration of the experiment should be minimized to prevent significant degradation, which

could lead to erroneous results.

Temperature: While specific temperature-dependent solubility curves are not readily

available in the cited literature, solubility of most solids and liquids in water increases with

temperature. Standard solubility tests are typically performed at a controlled temperature,

such as 20°C.[10]

Organic Solvent Solubility
The solubility of Mevinphos in organic solvents is broad, reflecting its ability to engage in

various intermolecular interactions. The data indicates complete miscibility in many common

laboratory solvents.
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Solvent Class Solvent Solubility Reference

Alcohols
Ethanol, Isopropanol,

Methanol
Miscible [2][5][7]

Ketones Acetone Miscible [5][7][8]

Aromatic

Hydrocarbons

Benzene, Toluene,

Xylene
Miscible [5][7][8]

Chlorinated

Hydrocarbons

Carbon Tetrachloride,

Chloroform
Miscible [5][7]

Aliphatic

Hydrocarbons
Hexane Practically Insoluble [5][7]

Other Solvents
Carbon Disulfide,

Kerosene

Slightly Soluble /

Soluble
[5][7][11]

Expert Interpretation: The high miscibility in polar protic (alcohols) and polar aprotic (acetone,

chloroform) solvents is expected due to the polar phosphate and ester groups. Its miscibility in

non-polar aromatic solvents like benzene and xylene suggests that van der Waals forces also

play a significant role. Conversely, its practical insolubility in non-polar aliphatic solvents like

hexane highlights the importance of the molecule's overall polarity; hexane lacks the ability to

form the necessary polar or aromatic interactions to effectively solvate trans-Mevinphos.[5][7]

Standard Protocol for Solubility Determination
To ensure data integrity and reproducibility, solubility must be determined using a standardized,

self-validating methodology. The OECD Test Guideline 105, "Water Solubility," provides a

robust framework.[10][12] The following protocol is adapted from the "Flask Method" described

in this guideline, suitable for substances with solubility greater than 10⁻² g/L.[10]

Principle of the Flask Method
The principle is to saturate a solvent with the test substance at a specific temperature and,

after separating the undissolved solid, determine the concentration of the substance in the

aqueous solution. This concentration is the solubility at that temperature.
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Experimental Workflow

Phase 1: Preparation

Phase 2: Equilibration & Sampling

Phase 3: Analysis & Validation

Prepare saturated stock solution
(e.g., pH 7 buffer)

Add excess trans-Mevinphos to buffer
in a sealed flask

Equilibrate at 20°C ± 0.5°C
with constant stirring

Stir for 24h (preliminary test)
to determine equilibrium time

Transfer to Equilibration

Take samples at 24h, 48h, 72h

Centrifuge/filter samples
to remove undissolved substance

Analyze supernatant concentration
(e.g., via HPLC-UV)

Transfer to Analysis

Plot concentration vs. time

Confirm plateau: solubility reached
when last 3 samples agree within ±5%

Click to download full resolution via product page
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Caption: Workflow for OECD 105 Flask Method.

Detailed Step-by-Step Protocol
Preparation:

Prepare a buffer solution at the desired pH (e.g., pH 7). The use of a buffer is critical to

mitigate pH shifts and control hydrolysis.[13]

Add an excess amount of trans-Mevinphos to a flask containing the buffer. The excess is

visually confirmed by the presence of undissolved material.

Seal the flask and place it in a thermostatically controlled shaker or water bath set to 20°C

± 0.5°C.[10]

Equilibration:

Stir the solution vigorously. A preliminary test should be run to determine the time required

to reach equilibrium. This is achieved by taking samples at various time points (e.g., 24,

48, 72 hours) until the concentration in solution becomes constant.

For the main study, stir for a period determined by the preliminary test, ensuring saturation

is achieved.

Sampling and Separation:

Stop the stirring and allow the mixture to settle.

Withdraw an aliquot of the supernatant using a pipette.

Immediately centrifuge the aliquot at high speed to pellet any remaining suspended

particles. Alternatively, filter through a syringe filter (e.g., 0.45 µm PTFE) that does not

adsorb the analyte. This separation step is crucial for accuracy.

Analysis:

Accurately dilute the clear supernatant with an appropriate mobile phase.
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Determine the concentration of trans-Mevinphos using a validated analytical method,

such as High-Performance Liquid Chromatography with UV detection (HPLC-UV). A

calibration curve with known standards must be prepared.

Validation and Reporting:

The solubility is reported as the average concentration from at least three independent

replicate flasks.

The results are considered valid if the concentrations measured at different equilibration

times (e.g., 24h, 48h) are consistent, indicating a true equilibrium has been reached.[14]

Causality and In-Depth Insights
The choice of experimental parameters is dictated by the physicochemical nature of trans-
Mevinphos.

Caption: Factors influencing solubility and protocol design.

Why Use a Buffer? The ester linkages in trans-Mevinphos are prone to hydrolysis, a

reaction that can be catalyzed by H⁺ or OH⁻ ions.[6][7] Without a buffer, the pH could drift

during the experiment, altering the chemical integrity of the analyte and leading to an

inaccurate measurement of the true solubility.

Why is Equilibrium Confirmation Mandatory? Simply mixing for a fixed time is insufficient. A

self-validating protocol requires proof that the system has reached a steady state. By taking

multiple samples over time and showing that the concentration has plateaued, one

demonstrates that the solvent is truly saturated and the measured value represents the

thermodynamic solubility limit.

Why Centrifuge/Filter? The presence of microscopic, undissolved particles in the analyzed

sample will artificially inflate the measured concentration, leading to a gross overestimation

of solubility. Physical separation via centrifugation or non-adsorptive filtration is a non-

negotiable step to ensure only the truly dissolved substance is quantified.

Conclusion
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trans-Mevinphos exhibits high solubility in water and a wide range of polar organic solvents,

while being practically insoluble in non-polar aliphatic hydrocarbons.[5][7] This behavior is a

direct consequence of its polar molecular structure. Accurate and reproducible determination of

its solubility requires strict adherence to standardized protocols, such as the OECD 105 Flask

Method, with careful control of experimental variables like pH and temperature, and rigorous

confirmation that equilibrium has been achieved. The data and methodologies presented in this

guide provide a robust foundation for researchers in agrochemistry, environmental science, and

toxicology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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